Cas no 141186-21-2 (Octanoic acid, 8-mercapto-, methyl ester)
141186-21-2 structure
Product Name:Octanoic acid, 8-mercapto-, methyl ester
CAS No:141186-21-2
MF:C9H18O2S
MW:190.303021907806
CID:1303136
Update Time:2024-08-03
Octanoic acid, 8-mercapto-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 8-mercapto-, methyl ester
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- Inchi： 1S/C9H18O2S/c1-11-9(10)7-5-3-2-4-6-8-12/h12H,2-8H2,1H3
- InChI Key： SYOAWVFNGMIGFW-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CCCCCCCS
Computed Properties
- Exact Mass: 190.10284
Experimental Properties
- Density: 0.977±0.06 g/cm3(Predicted)
- Boiling Point: 247.5±23.0 °C(Predicted)
- PSA: 26.3
- pka: 10.48±0.10(Predicted)
Octanoic acid, 8-mercapto-, methyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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